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Compound of Interest

Compound Name: 13(E)-Docosenol

Cat. No.: B8262279 Get Quote

Essential Safety and Handling of 13(E)-Docosenol
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for the handling of 13(E)-Docosenol, a long-chain fatty alcohol. While a specific

Safety Data Sheet (SDS) for 13(E)-Docosenol is not publicly available, the following guidance

is based on information for the structurally similar compound n-docosanol (behenyl alcohol)

and the general safety profile of long-chain fatty alcohols.

Chemical Information:

Identifier Value

Chemical Name 13(E)-Docosenol

Synonyms (E)-13-Docosen-1-ol, Brassidyl alcohol

CAS Number 5634-26-4

Molecular Formula C₂₂H₄₄O

Molecular Weight 324.58 g/mol

Physical State Solid[1][2]
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Based on the safety profiles of similar long-chain fatty alcohols, standard laboratory PPE is

recommended to minimize exposure and ensure safety. Long-chain fatty alcohols (C18 and

above) are generally considered to have low toxicity and are not typically skin irritants or

sensitizers.[3][4] However, some sources indicate the potential for mild eye irritation.

Recommended PPE for Handling 13(E)-Docosenol:

PPE Category Item Specification Purpose

Hand Protection Gloves Nitrile or latex gloves
To prevent skin

contact.

Eye Protection
Safety Glasses or

Goggles
ANSI Z87.1 certified

To protect eyes from

dust particles and

potential splashes.

Body Protection Laboratory Coat Standard

To protect clothing

and skin from

accidental spills.

Respiratory Protection
Dust Mask or

Respirator
N95 or equivalent

Recommended when

handling the powder

outside of a fume

hood to prevent

inhalation of dust.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is crucial for maintaining the integrity of

13(E)-Docosenol and ensuring a safe laboratory environment.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Work in a well-

ventilated area, preferably within a chemical fume hood, especially when handling the

powdered form to avoid dust generation.

Weighing and Transfer: Use appropriate tools (e.g., spatula, weigh boat) to handle the solid

material. Avoid creating dust. If heating is required, do so slowly and in a controlled manner
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in appropriate glassware.

Solution Preparation: When dissolving the solid, add the solvent to the solid slowly and stir to

mix.

Spill Management: In case of a spill, isolate the area. For small spills of the solid, gently

sweep up the material, avoiding dust generation, and place it in a sealed container for

disposal. For larger spills, follow your institution's hazardous material spill response protocol.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Storage Conditions:

Parameter Recommendation Rationale

Temperature Freezer (-20°C)[1]
To maintain chemical stability

and prevent degradation.

Container Tightly sealed container
To prevent contamination and

exposure to air and moisture.

Location Well-ventilated, dry area
To ensure a safe storage

environment.

Disposal Plan
Proper disposal of 13(E)-Docosenol and its containers is essential to prevent environmental

contamination and comply with regulations.

Disposal Guidelines:
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Waste Type Disposal Method

Unused 13(E)-Docosenol

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Materials (e.g., gloves, weigh

boats)

Place in a sealed, labeled container and dispose

of as chemical waste.

Empty Containers

Rinse thoroughly with an appropriate solvent.

The empty container can then be disposed of

according to institutional guidelines, which may

include recycling or regular trash disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for the safe handling of 13(E)-
Docosenol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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